Formaldehyde 2,4-dinitrophenylhydrazone-d3

• Molecular Formula: C7H6N4O4
• Molecular Weight: 213.17 g/mol
• InChI: InChI=1S/C7H6N4O4/c1-8-9-6-3-2-5(10(12)13)4-7(6)11(14)15/h2-4,9H,1H2/i2D,4D/hD
• InChIKey: UEQLSLWCHGLSML-COQLVEBOSA-N

N,3,5-trideuterio-N-(methylideneamino)-2,4-dinitroaniline (Formaldehyde 2,4-Dinitrophenylhydrazone-d3): A Stable Isotope-Labeled Analytical Internal Standard

N,3,5-trideuterio-N-(methylideneamino)-2,4-dinitroaniline (CAS: 259824-50-5), also known as Formaldehyde 2,4-Dinitrophenylhydrazone-d3, is a stable isotope-labeled derivative of formaldehyde 2,4-dinitrophenylhydrazone . Its unlabeled counterpart (CAS: 1081-15-8) is a hydrazone formed by the reaction of formaldehyde with 2,4-dinitrophenylhydrazine (DNPH), a classic derivatization method for carbonyl analysis [1]. The compound contains three deuterium atoms incorporated at specific positions on the phenyl ring, making it chemically and physically near-identical to the native analyte but distinguishable by mass spectrometry . Its primary role is as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of formaldehyde in complex matrices via liquid chromatography-mass spectrometry (LC-MS) .

Stable isotope-labeled internal standard (SIL-IS) for formaldehyde quantification by LC-MS

Co-elutes with native analyte for identical matrix-effect correction

Ring-deuterated label resists back-exchange in protic sample preparation

• [1] NIST Chemistry WebBook. Formaldehyde, (2,4-dinitrophenyl)hydrazone (CAS: 1081-15-8). View Source

Why N,3,5-trideuterio-N-(methylideneamino)-2,4-dinitroaniline Cannot Be Replaced by a Generic Analog in Quantitative LC-MS

In quantitative LC-MS/MS analysis, substituting N,3,5-trideuterio-N-(methylideneamino)-2,4-dinitroaniline with an unlabeled analog or a non-homologous internal standard introduces significant analytical error. Unlabeled formaldehyde-DNPH cannot serve as an internal standard because its signal is indistinguishable from the target analyte, rendering it useless for correction [1]. Non-isotopic structural analogs exhibit different extraction efficiencies, ionization responses, and chromatographic retention times compared to the analyte, violating the core principle of isotope dilution mass spectrometry [2]. Even a homologous SIL-IS can be suboptimal: deuterium-labeled standards may exhibit a chromatographic isotope effect, where the deuterated species elutes at a slightly different retention time than the unlabeled analyte, leading to variable matrix effects and compromised accuracy [3]. The choice of a specific deuterated analog, with its defined labeling pattern and mass shift, is therefore critical for method validation and reliable quantification.

! Unlabeled formaldehyde-DNPH cannot be distinguished from the analyte by MS, preventing isotope dilution correction.

! Non-isotopic structural analogs exhibit different retention times and matrix effects, compromising quantification accuracy.

! N–H deuterated analogs may undergo hydrogen-deuterium back-exchange in protic solvents, resulting in unstable internal standard signal.

• [1] Restek. Choosing an Internal Standard. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] Szarka, S., et al. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Analytical Chemistry, 86(14), 7033-7040. View Source

Quantitative Differentiation Evidence for N,3,5-trideuterio-N-(methylideneamino)-2,4-dinitroaniline vs. Analogs

Mass Differentiation vs. Unlabeled Formaldehyde-DNPH for MS Detection

N,3,5-trideuterio-N-(methylideneamino)-2,4-dinitroaniline provides a distinct mass-to-charge ratio (m/z) difference from the native analyte, Formaldehyde 2,4-dinitrophenylhydrazone, enabling their simultaneous detection and quantification by mass spectrometry [1]. The unlabeled analyte cannot serve as an internal standard due to signal overlap, a fundamental requirement for isotope dilution mass spectrometry (IDMS) [1]. The deuterated compound exhibits a mass shift of +3 Da (from 210.15 Da to 213.17 Da), which is sufficient for baseline resolution from the native analyte's isotopic envelope in most MS detectors .

Mass Shift

Reported

+3.02 Da

Enables MS differentiation for co-elution and correction

Based on calculated exact mass

Evidence Dimension	Molecular Weight (Da)
Target Compound Data	213.17
Comparator Or Baseline	210.15 (Formaldehyde 2,4-dinitrophenylhydrazone, unlabeled)
Quantified Difference	+3.02 Da
Conditions	Calculated exact mass

Why This Matters

This mass difference is essential for co-eluting the internal standard with the analyte in LC-MS workflows, allowing for precise correction of matrix effects and instrument variability.

• [1] Restek. Choosing an Internal Standard. View Source

Chromatographic Co-Elution vs. Non-Isotopic Internal Standards

Stable isotope-labeled internal standards (SIL-IS) like N,3,5-trideuterio-N-(methylideneamino)-2,4-dinitroaniline are chemically identical to the analyte and therefore co-elute with it in liquid chromatography, ensuring identical matrix suppression/enhancement effects [1]. In contrast, non-isotopic structural analogs often exhibit different retention times and are subject to different matrix effects, leading to inaccurate quantification [2]. The use of a SIL-IS is the gold standard for compensating for analyte loss during sample preparation and variations in instrument response [1].

Co-Elution Property

Class-level inference

Co-elutes with analyte

Supports identical matrix-effect correction

Reversed-phase HPLC context

Evidence Dimension	Chromatographic Retention Time
Target Compound Data	Co-elutes with analyte
Comparator Or Baseline	Non-isotopic structural analog (e.g., a different aldehyde-DNPH)
Quantified Difference	Significantly different retention time
Conditions	Reversed-phase HPLC

Why This Matters

Co-elution is paramount for accurate correction of matrix effects, which are a primary source of error in LC-MS analysis of complex samples like environmental water, food, or biological fluids.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source

Reduced Deuterium-Hydrogen Back-Exchange vs. N-H Labeled Analogs

The three deuterium atoms in N,3,5-trideuterio-N-(methylideneamino)-2,4-dinitroaniline are located on the aromatic ring, which are non-exchangeable carbon-bound positions . This contrasts with labeling on the hydrazone N-H group, where deuterium can undergo rapid back-exchange with hydrogen in protic solvents like water or methanol [1]. Ring deuteration ensures the isotopic label remains stable throughout sample preparation, derivatization, and analysis, preventing the loss of the mass tag and ensuring reliable quantification .

Label Stability

Class-level inference

No back-exchange

Supports reliable ISTD performance in protic solvents

Ring deuteration vs. exchangeable N–H label

Evidence Dimension	Deuterium Label Stability
Target Compound Data	Stable (non-exchangeable ring deuteration)
Comparator Or Baseline	Hypothetical N-H deuterated analog
Quantified Difference	No loss of label vs. significant back-exchange
Conditions	Aqueous or protic solvent conditions

Why This Matters

Label stability is a critical procurement criterion. A compound prone to back-exchange will generate an unreliable internal standard, leading to method failure and wasted resources.

• [1] ResolveMass Laboratories. How to use deuterated internal standards in LC-MS. View Source

Primary Application Scenarios for N,3,5-trideuterio-N-(methylideneamino)-2,4-dinitroaniline

Quantification of Formaldehyde in Food Products via LC-MS/MS

Used as a stable isotope-labeled internal standard in LC-MS/MS methods for quantifying formaldehyde in complex food matrices like milk powder, where its co-elution and identical matrix response are essential for correcting analytical artifacts and achieving high accuracy [1].

Monitoring Formaldehyde in Environmental Air and Exhaust Samples

Serves as the calibration standard for HPLC-APCI-MS methods quantifying formaldehyde in air samples, including automotive exhaust, by providing a reliable reference point that corrects for variations in sample collection and derivatization efficiency [2].

Quality Control in Cosmetic Product Analysis

Enables precise measurement of formaldehyde levels in cosmetics, where accurate quantification at trace levels is required for regulatory compliance and safety assessment; its use as a SIL-IS minimizes matrix interferences from complex cosmetic formulations [3].

Application

Selection Property

Validation Focus

Food product formaldehyde analysis

Co-elution with analyte

Matrix-effect correction in food matrices

Environmental air monitoring

Deuterated SIL-IS for calibration

Collection and derivatization efficiency correction

Cosmetic product analysis

ISTD for trace-level quantification

Method validation and matrix interference control

• [1] Gill, B. D., et al. (2018). Artefact formation of formaldehyde in milk powders: Impact of analytical conditions. Food Chemistry, 269, 543-548. View Source
• [2] Kölliker, S., & Oehme, M. (1999). HPLC-APCI-MS with calibration based on stable isotope-labelled internal standards for the quantification of carbonyls in air samples. Analyst, 124(6), 957-961. View Source
• [3] Tsai, S. W., & Chang, T. A. (2004). Quantitative determination of formaldehyde in cosmetics using a combined solid-phase microextraction–isotope dilution mass spectrometry method. Journal of Chromatography A, 1026(1-2), 149-155. View Source